2,2-Dioxo-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]thiazine-7-carboxylic acid

• IUPAC Name: 2,2-dioxo-3,4-dihydro-1H-pyrrolo[2,1-c][1,4]thiazine-7-carboxylic acid
• InChI: InChI=1S/C8H9NO4S/c10-8(11)6-3-7-5-14(12,13)2-1-9(7)4-6/h3-4H,1-2,5H2,(H,10,11)
• InChI Key: RYYULRIHINAHOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC2=CC(=CN21)C(=O)O
• Molecular Formula: C8H9NO4S
• Molecular Weight: 215.23 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound can be complex and are likely to be influenced by various factors. A QSAR study on a similar set of compounds was carried out to investigate their activities against HIV.

Scientific Research Applications

Antimicrobial Properties

• EN300-7463096 exhibits antimicrobial activity against bacteria, fungi, and other pathogens. .

Anti-Inflammatory Effects

• The compound’s structure suggests anti-inflammatory properties. .

Antiviral Activity

• EN300-7463096 has shown promise as an antiviral agent. .

Antioxidant Potential

• The compound’s chemical scaffold suggests antioxidant properties. .

Antitumor Effects

• EN300-7463096 has been studied for its potential as an antitumor agent. .

Kinase Inhibition

• Certain derivatives of EN300-7463096 have demonstrated kinase inhibitory activity. .

Despite these exciting findings, it’s important to note that the precise mechanisms of action for EN300-7463096 derivatives remain unclear. .

For further reading, you can explore the original research articles linked below:

• Pyrrolopyrazine derivatives: synthetic approaches and biological activities
• Design, Synthesis, and Evaluation of New Anticoagulant Derivatives
• Discovery of 2,3-dihydro-1H-pyrrolo [3,4-b]quinolin-1-one derivatives

Future Directions

Future research could focus on further investigating the properties and potential applications of this compound. For instance, a QSAR study suggested that similar compounds could be used to design and synthesize derivatives with improved anti-HIV activities.